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Compound of Interest

Compound Name: SUN B8155

Cat. No.: B1139409

For Researchers, Scientists, and Drug Development Professionals

Introduction

SUN B8155 is a non-peptide small molecule agonist of the calcitonin (CT) receptor, designed
to mimic the biological actions of the peptide hormone calcitonin.[1] Calcitonin is a key
regulator of calcium homeostasis and bone metabolism. SUN B8155 activates the calcitonin
receptor, leading to the stimulation of intracellular cyclic AMP (cAMP) formation.[1] Preclinical
studies in rats have demonstrated that intraperitoneal administration of SUN B8155 can
significantly lower serum calcium levels.[1] These application notes provide detailed protocols
for the intraperitoneal injection of SUN B8155 in rodents for preclinical research.

Mechanism of Action

SUN B8155 selectively interacts with the calcitonin receptor, a G protein-coupled receptor. This
interaction activates adenylyl cyclase, which in turn increases the intracellular concentration of
the second messenger cAMP.[1] This signaling cascade is responsible for the physiological
effects of calcitonin, including the inhibition of osteoclast-mediated bone resorption and the
promotion of renal calcium excretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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